1-(4-Fluorophenyl)-1H-benzo[d]imidazole-5-carboxylic acid

• Molecular Formula: C14H9FN2O2
• Molecular Weight: 256.23 g/mol
• IUPAC Name: 1-(4-fluorophenyl)benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C14H9FN2O2/c15-10-2-4-11(5-3-10)17-8-16-12-7-9(14(18)19)1-6-13(12)17/h1-8H,(H,18,19)
• InChI Key: AUBIXJOHRWCDNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=NC3=C2C=CC(=C3)C(=O)O)F

Description

1-(4-Fluorophenyl)-1H-benzo[d]imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C14H9FN2O2 and its molecular weight is 256.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 60e (0.18 g, 0.666 mmol) in EtOH (10 mL) was added 1N aqueous NaOH (2.5 mL, 2.5 mmol). The mixture was stirred at room temperature for 4 d. The solvent was evaporated and 1N aqueous HCl was added, followed by extraction with EtOAc. The organic layer was dried over MgSo4 and concentrated. The crude product 60f was purified by preparative reverse phase chromatography. MS m/z (M+H+) 257.1.